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Compound of Interest

Compound Name: H-Thr-Gly-Gly-OH
CAS No.: 66592-75-4
Cat. No.: B1336510
Get Quote

Executive Summary & Substance Profile

H-Thr-Gly-Gly-OH (Threonyl-Glycyl-Glycine) is a synthetic tripeptide widely utilized in
biochemical research and drug development as a model substrate or intermediate.[1] While
generally classified as non-hazardous under GHS standards, its disposal requires strict
adherence to Laboratory Hazardous Waste Management Plans (LHWMP) to prevent
environmental accumulation and ensure regulatory compliance.

This guide provides an authoritative, self-validating protocol for the safe containment,
classification, and disposal of H-Thr-Gly-Gly-OH, moving beyond generic advice to address

specific laboratory scenarios.

Physicochemical Profile for Waste Classification
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Parameter Data Relevance to Disposal
Chemical Name L-Threonyl-glycyl-glycine Labeling requirement
CAS Number 66592-75-4 Regulatory tracking
Elemental analysis for
Molecular Formula CsH15N30s o ]
incineration
Molecular Weight 233.22 g/mol Calculation of load
- Dictates aqueous waste
Solubility Water Soluble
stream
Non-regulated (Not P or U Permissible for standard
RCRA Status . .
listed) chemical waste streams
Low-risk handling; standard
Hazard Class Non-Hazardous (GHS)

PPE

Hazard Identification & Risk Assessment

Although H-Thr-Gly-Gly-OH is not classified as a dangerous good, "non-hazardous" does not
imply "drain-safe.” In a professional research environment, we treat all chemical entities with a
baseline level of containment to maintain scientific integrity and environmental stewardship.

 Inhalation: Fine powders can cause mechanical irritation to the respiratory tract.
e Reactivity: Incompatible with strong oxidizing agents.

» Biological Activity: As a bioactive peptide, it should be prevented from entering municipal
water systems to avoid potential bio-accumulation or microbial proliferation issues.

Waste Classification Logic

Effective disposal begins with accurate classification. The state of the matter (solid vs. liquid)
and the presence of co-solvents determine the waste stream.

Decision Matrix: Waste Stream Selection
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H-Thr-Gly-Gly-OH Waste
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Figure 1: Decision tree for classifying H-Thr-Gly-Gly-OH waste streams based on physical
state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Scenario: Expired shelf stock or excess weighing powder.

o Containment: Do not discard in the general trash. Transfer the material into a wide-mouth
high-density polyethylene (HDPE) jar or leave it in its original container if the cap is secure.
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» Labeling: Affix a hazardous waste tag. Even if non-regulated, label clearly:
o Contents: "H-Thr-Gly-Gly-OH (Solid)"
o Hazards: "Non-regulated, Irritant (Dust)"

o Disposal Action: Route to your institution's Chemical Waste Management team for
incineration. Incineration is the preferred method for organic peptides to ensure complete
mineralization [1].

Protocol B: Aqueous Solutions (Buffers/Media)

Scenario: Leftover stock solutions in PBS or water.

o Assessment: Verify that the solution contains no heavy metals or toxic preservatives (e.g.,
Sodium Azide).

e Neutralization: Ensure pH is between 5 and 9.
o Disposal Action:
o Preferred: Collect in a "Non-Hazardous Aqueous Waste" carboy.

o Conditional: Only if explicitly permitted by your local municipal wastewater authority and
facility EHS, small quantities (<100 mL) of dilute, non-toxic peptide solutions may be drain-
disposed with copious water flushing. However, the default recommendation is collection.

Protocol C: HPLC/Organic Waste

Scenario: Eluents from purification (containing Acetonitrile, Methanol, or TFA).
e Segregation: NEVER pour down the drain.

¢ Collection: Collect in a dedicated "Organic Solvent Waste" carboy (typically red or yellow

safety cans).

o Compatibility: H-Thr-Gly-Gly-OH is compatible with standard organic waste streams. Ensure
the container is vented if there is any risk of reaction with other waste constituents (unlikely
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with this peptide).

o Labeling: List all solvents percentages (e.g., "Acetonitrile 50%, Water 49.9%, TFA 0.1%,
Trace Peptides").

Protocol D: Contaminated Packaging & Debris

Scenario: Empty vials, pipette tips, and weighing boats.

o Glass Vials: If the vial contained pure peptide, triple rinse with water. Deface the label.
Dispose of as "Laboratory Glass waste" (broken glass box). If rinsing is not possible, dispose
of the entire vial in the Solid Chemical Waste stream.

o Pipette Tips/Gloves: Unless heavily soiled, these are generally considered non-hazardous
lab trash. If heavily contaminated, place in a solid waste biohazard bag or chemical waste
bucket depending on facility rules.

Emergency Procedures: Spill Response

In the event of a spill, the primary risk is slip hazards (solutions) or dust inhalation (solids).

Spill Cleanup Workflow
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Figure 2: Step-by-step spill response protocol for H-Thr-Gly-Gly-OH.

o PPE: Wear nitrile gloves, lab coat, and safety glasses.[2] If a large amount of powder
(>100g9) is spilled, use a N95 dust mask.

e Solid Spills:

o Do not dry sweep (creates dust).

o Cover the spill with wet paper towels to dampen the powder.
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o Scoop up the damp material and place it in a waste container.[3]
 Liquid Spills:

o Absorb with vermiculite, sand, or standard lab absorbent pads.

o Place soaked absorbents into a sealed bag for chemical waste disposal.

o Decontamination: Wipe the surface with 10% bleach or mild detergent to remove sticky
residues.

Regulatory Framework & Compliance

Compliance is not optional. This guide aligns with the following frameworks:

o EPA (USA): Under the Resource Conservation and Recovery Act (RCRA), H-Thr-Gly-Gly-
OH is not a P-listed (acutely hazardous) or U-listed (toxic) waste [2]. However, the "Cradle-
to-Grave" responsibility principle dictates that the generator is responsible for the ultimate
fate of the waste.

e OSHA: Follows the Hazard Communication Standard (29 CFR 1910.1200).[4] While the SDS
may state "No known OSHA hazards," proper labeling of waste containers is mandatory [3].

o European Waste Catalogue (EWC): typically classified under 16 05 09 (discarded chemicals
other than those mentioned in 16 05 06, 16 05 07 or 16 05 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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